Cas no 2228917-77-7 (2-2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine)

• Product Name: 2-2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine
• CAS No: 2228917-77-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6561383
• PubChem ID: 165666022
• Update Time: 2025-10-18

2-2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine
• EN300-1760173
• 2228917-77-7
• 2-[2-(methoxymethyl)-1,3-thiazol-4-yl]morpholine

• Inchi： 1S/C9H14N2O2S/c1-12-5-9-11-7(6-14-9)8-4-10-2-3-13-8/h6,8,10H,2-5H2,1H3
• InChI Key： FJIZVBGVAQCDTA-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1CNCCO1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine

Introduction to Compound with CAS No. 2228917-77-7 and Product Name: 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine

The compound with the CAS number 2228917-77-7 and the product name 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound belongs to a class of molecules that have garnered significant attention in recent years due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of a thiazole ring fused with a morpholine moiety, make it a promising candidate for further exploration in various therapeutic areas.

Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The thiazole core is a heterocyclic compound consisting of sulfur and nitrogen atoms in a five-membered ring. This structural motif is found in numerous bioactive natural products and synthetic drugs, underscoring its importance in medicinal chemistry. The incorporation of a morpholine group into the thiazole framework introduces additional functional diversity, which can modulate the biological activity of the molecule. Morpholine derivatives are known for their ability to enhance solubility and bioavailability, making them valuable in drug design.

The specific structure of 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine suggests that it may possess unique pharmacological properties due to the presence of the methoxymethyl (methylene glycol) substituent. This group can influence the electronic properties of the molecule and potentially affect its interactions with biological targets. The position of this substituent on the thiazole ring is particularly significant, as it may alter the compound's reactivity and binding affinity. Such structural modifications are often employed in drug development to optimize potency and selectivity.

In recent years, there has been a growing interest in developing novel thiazole-based compounds for therapeutic applications. Several studies have highlighted the potential of thiazole derivatives as scaffolds for drug discovery. For instance, researchers have explored thiazole-based compounds as inhibitors of enzymes involved in cancer progression and inflammation. The combination of a thiazole ring with other heterocyclic systems, such as pyridine, pyrimidine, or piperazine, has led to the discovery of several lead compounds with promising pharmacological profiles.

The morpholine moiety in 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine adds another layer of complexity to its potential biological activity. Morpholine derivatives have been widely used in pharmaceuticals due to their ability to enhance drug-like properties such as solubility and metabolic stability. The presence of this group may also contribute to the compound's ability to cross biological membranes, which is crucial for achieving effective drug delivery. Additionally, morpholine-based compounds have shown potential as antihistamines and anticholinergic agents, suggesting that this derivative may have similar therapeutic applications.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools can be used to explore the interactions between 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine and various biological targets, such as enzymes or receptors. By understanding these interactions at a molecular level, scientists can design more effective derivatives with enhanced pharmacological properties. This approach has already led to the discovery of several novel drugs that have entered clinical trials.

The synthesis of complex heterocyclic compounds like 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine requires careful consideration of reaction conditions and synthetic strategies. Modern synthetic methods have made it possible to construct intricate molecular frameworks efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building thiazole-based scaffolds. These methods allow for precise control over regioselectivity and stereoselectivity, which are critical for achieving biologically active molecules.

The potential applications of 2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and materials science due to its unique chemical properties. For example, thiazole derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. Additionally, these compounds can be incorporated into advanced materials with specialized functions.

In conclusion,2228917-77-7and its counterpart product name,2,2-(methoxymethyl)-1,3-thiazol-4-ylmorpholine, represent a compelling example of how structural innovation can lead to novel bioactive molecules. The combination of a thiazole ring with a morpholine moiety offers unique pharmacological opportunities that warrant further investigation. With advancements in synthetic chemistry and computational biology,this compound holds significant promise for future therapeutic applications across multiple disciplines.